Cas no 154238-43-4 (Benzaldehyde,2-propoxy-, oxime, (E)- (9CI))

• Product Name: Benzaldehyde,2-propoxy-, oxime, (E)- (9CI)
• CAS No: 154238-43-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 106500
• PubChem ID: 57348840
• Update Time: 2025-04-18

Benzaldehyde,2-propoxy-, oxime, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-propoxy-, oxime, (E)- (9CI)
• o-Propoxy-benzaldehyde oxime
• N-[(2-propoxyphenyl)methylidene]hydroxylamine
• 2-Propoxybenzaldehyde oxime
• 154238-43-4
• DTXSID30721711

• Inchi： 1S/C10H13NO2/c1-2-7-13-10-6-4-3-5-9(10)8-11-12/h3-6,8,12H,2,7H2,1H3
• InChI Key： RGCMZYMCFBSSIG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=NO)CCC

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82